Cas no 1203186-37-1 (1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea)

• Product Name: 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• CAS No: 1203186-37-1
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 6223833
• PubChem ID: 45502669
• Update Time: 2025-07-10

1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• 1-(2-methylphenyl)-3-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)urea
• 1-(2-methylphenyl)-3-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]urea
• AKOS024516029
• 1-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)-3-(o-tolyl)urea
• VU0649260-1
• 1203186-37-1
• SR-01000924015
• F5624-0541
• SR-01000924015-1

• Inchi： 1S/C18H23N5O2/c1-14-6-2-3-7-15(14)22-18(24)19-8-11-25-17-12-16(20-13-21-17)23-9-4-5-10-23/h2-3,6-7,12-13H,4-5,8-11H2,1H3,(H2,19,22,24)
• InChI Key： PUGNAQGDCHKBAN-UHFFFAOYSA-N
• SMILES： O(CCNC(NC1C=CC=CC=1C)=O)C1=CC(=NC=N1)N1CCCC1

Computed Properties

• Exact Mass: 341.185
• Monoisotopic Mass: 341.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea

Chemical Compound CAS No. 1203186-37-1: 1-(2-Methylphenyl)-3-(2-{6-(Pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea

The chemical compound with CAS No. 1203186-37-1, known as 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of extensive research due to its unique structural features and promising pharmacological properties. The molecule combines a urea moiety with a substituted pyrimidine ring and a pyrrolidine group, creating a structure that exhibits diverse biological activities.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines. Researchers have demonstrated that the pyrimidine ring plays a crucial role in binding to specific protein targets, thereby inhibiting cell growth and inducing apoptosis. The presence of the pyrrolidine group further enhances the compound's bioavailability and stability, making it a strong candidate for drug development.

The synthesis of 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea involves a multi-step process that includes nucleophilic substitution and condensation reactions. Scientists have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for preclinical testing.

One of the most exciting developments in this area is the discovery of the compound's ability to modulate signaling pathways involved in inflammation and immune response. Preclinical data suggest that this compound could be effective in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Its ability to inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) makes it a potential candidate for anti-inflammatory therapies.

In addition to its therapeutic potential, this compound has also been studied for its antimicrobial properties. Research indicates that it exhibits potent activity against gram-positive and gram-negative bacteria, as well as certain fungal strains. This dual functionality underscores the versatility of CAS No. 1203186-37-1 in addressing multiple therapeutic areas.

The structural flexibility of 1-(2-methylphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea allows for further modifications to enhance its efficacy and reduce potential side effects. Ongoing studies are focused on optimizing the compound's pharmacokinetic profile, including improving its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, CAS No. 1203186-37-1 represents a promising lead compound in drug discovery with applications in oncology, inflammation, and infectious diseases. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern medicine.